Increased Lipophilicity (LogP) Compared to Unsubstituted and Ethyl Analogs
[(5-Bromothiophen-2-yl)methyl](2-ethoxyethyl)amine exhibits a higher calculated LogP value than its primary amine counterpart and its N-ethyl analog, indicating increased lipophilicity that may enhance membrane permeability or alter distribution profiles [1][2].
| Evidence Dimension | Lipophilicity (XLogP/LogP) |
|---|---|
| Target Compound Data | LogP = 2.6367 (predicted) |
| Comparator Or Baseline | (5-Bromothiophen-2-yl)methanamine (primary amine, CAS 612499-04-4): LogP = 1.5–2.67 (predicted); N-ethyl analog (CAS 851788-23-3): XLogP = 2.4 (predicted) |
| Quantified Difference | 0.24 log units higher than ethyl analog; variable difference vs. primary amine due to prediction variability |
| Conditions | In silico prediction (XLogP3/ALogPS) |
Why This Matters
Higher lipophilicity can improve passive membrane permeability, a critical parameter in drug discovery for oral bioavailability and CNS penetration.
- [1] Molbase. (n.d.). (5-bromothiophen-2-yl)methanamine (CAS 612499-04-4). Retrieved from https://qiye.molbase.cn/ View Source
- [2] Chem960. (n.d.). (5-Bromothiophen-2-yl)methyl(ethyl)amine (CAS 851788-23-3). Retrieved from https://m.chem960.com/cas/851788233/ View Source
